1-(2H-1,3-benzodioxole-5-carbonyl)-4-(1,2,5-thiadiazol-3-yl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(2H-1,3-benzodioxole-5-carbonyl)-4-(1,2,5-thiadiazol-3-yl)piperazine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a piperazine derivative that contains both benzodioxole and thiadiazole moieties. The synthesis of this compound has been extensively studied, and its mechanism of action and physiological effects have been investigated.
Scientific Research Applications
Microwave-assisted Synthesis and Biological Activities
Microwave-assisted synthesis has been employed to generate hybrid molecules containing thiadiazole and piperazine moieties, showing antimicrobial, antilipase, and antiurease activities. This methodology highlights the versatility of piperazine derivatives in producing compounds with potential therapeutic applications (Başoğlu et al., 2013).
Novel Thiadiazole Amide Derivatives
The synthesis of novel thiadiazole amide compounds containing piperazine has led to the identification of derivatives with inhibitory effects on plant pathogens and potential antiviral activity against tobacco mosaic virus (Xia, 2015).
Anticancer Agent Development
Piperazinyl benzothiazole/benzoxazole derivatives coupled with oxadiazole have been synthesized and evaluated for their cytotoxicity towards various human cancer cell lines. Some derivatives exhibited significant cytotoxic activity, indicating their potential as anticancer agents (Murty et al., 2013).
Antimicrobial and Anti-TMV Activities
Research has also focused on synthesizing new urea and thiourea derivatives of piperazine doped with febuxostat, demonstrating promising antiviral and antimicrobial activities. This suggests the potential for developing new therapeutic agents targeting specific microbial pathogens and viral infections (Reddy et al., 2013).
Enantioseparation for Drug Synthesis
The enantioseparation of benzodioxane-2-carbonyl)piperazine enantiomers has been explored, demonstrating the potential for synthesizing chiral drugs like doxazosin, an antihypertensive medication. This research underlines the importance of chiral purity in drug synthesis for enhanced therapeutic efficacy (Yu, 2005).
Anticonvulsant Activity
The synthesis of 1,3,4-thiadiazole derivatives and their evaluation for anticonvulsant activity highlight the potential for developing new treatments for epilepsy and seizure disorders. This research contributes to the ongoing search for more effective and safer anticonvulsant medications (Harish et al., 2014).
properties
IUPAC Name |
1,3-benzodioxol-5-yl-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N4O3S/c19-14(10-1-2-11-12(7-10)21-9-20-11)18-5-3-17(4-6-18)13-8-15-22-16-13/h1-2,7-8H,3-6,9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CMSGYKVCXZWHOC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NSN=C2)C(=O)C3=CC4=C(C=C3)OCO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.